Cas no 1311315-39-5 (1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride)

• Product Name: 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride
• CAS No: 1311315-39-5
• MF: C₁₀H₁₁Cl₂N₃
• MW: 244.120439767838
• CID: 4587672
• Update Time: 2025-06-09

1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine hydrochloride
• 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride

• Inchi： 1S/C10H10ClN3.ClH/c11-9-4-2-1-3-8(9)7-14-6-5-13-10(14)12;/h1-6H,7H2,(H2,12,13);1H
• InChI Key： AYGGUYXEVMGZSR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)N1C=CN=C1N.Cl

Experimental Properties

• Color/Form: NA
• Melting Point: 234-236 °C
• Flash Point: 242.8±29.3 °C

1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride

Introduction to 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride (CAS No. 1311315-39-5)

1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride, identified by the CAS number 1311315-39-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chlorophenyl group and an imidazole ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The hydrochloride form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly crucial in pharmaceutical research, where the solubility of compounds often determines their efficacy and bioavailability. The 1-(2-chlorophenyl)methyl moiety in the structure suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating physiological processes.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The imidazol-2-amine core of this compound has been extensively studied for its role in inhibiting various enzymatic pathways and modulating signaling cascades. For instance, imidazole-based compounds have shown promise in the treatment of infectious diseases, cancer, and inflammatory disorders. The chlorophenyl group further enhances the pharmacological profile by introducing lipophilicity and electronic properties that can influence binding affinity to biological targets.

In the context of contemporary research, 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride has been investigated for its potential applications in targeting specific diseases. Studies have demonstrated its efficacy in preclinical models as an inhibitor of certain kinases and other enzymes involved in disease progression. The compound's ability to interact with these targets makes it a promising candidate for further development into a therapeutic drug. Additionally, its structural similarity to known pharmacologically active molecules suggests that it may exhibit synergistic effects when combined with other drugs.

The synthesis of 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies not only enhance the production process but also allow for modifications to the structure, enabling researchers to optimize pharmacological properties.

From a biochemical perspective, the hydrochloride salt form of this compound improves its stability during storage and transportation, which is essential for maintaining its integrity in various laboratory settings. Furthermore, its solubility profile facilitates its use in high-throughput screening assays, where rapid dissolution and interaction with biological targets are critical. This makes 1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride a versatile tool in drug discovery pipelines.

The pharmacokinetic properties of this compound are also an area of interest. Research has indicated that it exhibits moderate oral bioavailability and a reasonable half-life upon administration, suggesting potential for therapeutic use. However, further studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies will provide critical insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion,1-(2-chlorophenyl)methyl-1H-imidazol-2-amine hydrochloride (CAS No. 1311315-39-5) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of chemical features positions it as a valuable candidate for further research and development in various therapeutic areas. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.